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Compound of Interest

Compound Name: Cytochalasin O

Cat. No.: B216820

A comprehensive overview for researchers, scientists, and drug development professionals.

Introduction

Cytochalasin O belongs to the cytochalasan family of fungal metabolites, a large and
structurally diverse group of compounds renowned for their potent biological activities. These
natural products, produced by various fungi, have garnered significant attention from the
scientific community due to their profound effects on the eukaryotic cytoskeleton, particularly
their interaction with actin filaments. This technical guide provides a detailed examination of the
chemical structure, physicochemical properties, and biological functions of Cytochalasin O,
with a focus on its mechanism of action and relevant experimental methodologies.

Chemical Structure and Physicochemical Properties

While detailed structural and physicochemical data for Cytochalasin O are not as extensively
documented in publicly available literature as for other members of the family like Cytochalasin
B and D, some key features have been described. Cytochalasin O is characterized by a 5-en-
7-ol moiety within its macrocyclic structure. This places it in a specific subgroup of
cytochalasans and influences its biological activity.

For comparative purposes, the physicochemical properties of the well-characterized
Cytochalasin D are presented below. This data serves as a valuable reference point for
understanding the general characteristics of this class of compounds.
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Property Value Reference

Molecular Formula C30H37NOe

Molecular Weight 507.6 g/mol

Appearance White to off-white solid MedChemExpress Data

Soluble in DMSO (25 mg/mL
Solubility with heating), practically MedChemExpress Data
insoluble in water.

Biological Activity and Mechanism of Action

The primary mechanism of action for cytochalasans, including Cytochalasin O, is the
disruption of actin polymerization. Actin is a critical protein that forms microfilaments, a key
component of the cytoskeleton responsible for maintaining cell shape, motility, and division.

Cytochalasins exert their effects by binding to the barbed (fast-growing) end of actin filaments.
This binding event effectively caps the filament, preventing the addition of new actin monomers
and thereby inhibiting filament elongation. This disruption of actin dynamics leads to a variety of
cellular consequences, including:

Changes in cell morphology

Inhibition of cell motility and migration

Disruption of cytokinesis, leading to the formation of multinucleated cells

Induction of apoptosis (programmed cell death)

The bioactivity of Cytochalasin O, along with the related Cytochalasin N, has been evaluated
using fluorescence-based assays. These studies have shown that cytochalasans containing a
5-en-7-ol moiety exhibit comparable effects on actin polymerization.

The general signaling pathway affected by cytochalasans involves the direct modulation of the
actin cytoskeleton, which in turn can influence a multitude of downstream cellular processes
that are dependent on a functional actin network.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Cytochalasin O:
Structure, Properties, and Biological Activity]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b216820#chemical-structure-and-properties-of-
cytochalasin-o]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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